Sulfinemycin

• Molecular Formula: C16H31NOS
• Molecular Weight: 285.5 g/mol
• IUPAC Name: (E)-14-methyl-1-sulfinylpentadec-2-en-1-amine
• InChI: InChI=1S/C16H31NOS/c1-15(2)13-11-9-7-5-3-4-6-8-10-12-14-16(17)19-18/h12,14-15H,3-11,13,17H2,1-2H3/b14-12+
• InChI Key: OZRWOZAJBRXGLW-WYMLVPIESA-N
• Isomeric SMILES: CC(C)CCCCCCCCCC/C=C/C(=S=O)N
• Canonical SMILES: CC(C)CCCCCCCCCCC=CC(=S=O)N
• synonyms: sulfinemycin

Description

Sulfinemycin is a natural product found in Streptomyces with data available.

Scientific Research Applications

Bacterial Synthesis of Sulfonamide and Sulfone Antibiotics

Sulfonamides, such as sulfadixiamycins, are synthesized by Streptomyces species, displaying significant antibiotic activities against multidrug-resistant bacteria. The synthesis process involves flavin-dependent enzymes mediating a radical-based reaction with sulfur dioxide (Baunach et al., 2015).

Regulation of Metabolic Enzymes

Sulindac, a non-steroidal anti-inflammatory drug, has been observed to regulate cytochrome P450 enzymes, which are crucial in the detoxification of carcinogens. This suggests a mechanism by which sulindac can have chemopreventive properties (Ciolino et al., 2005).

Veterinary Applications

Sulphamycin, an intramammary preparation, is effective in treating clinically apparent forms of mastitis in dairy cows, with its efficacy depending on the infectious agent involved (Vasil', 1994).

Antimicrobial Residues in Environment

Sulfinemycin, like other antimicrobial drugs, when released into the environment, can have significant implications. For instance, its residues in water can undergo redox-dependent degradation, influencing environmental safety and treatment processes (Heberer et al., 2008).

Aquatic Ecosystems

The widespread use of antibiotics, including this compound, poses acute and chronic toxicities to aquatic organisms. This necessitates further studies on the environmental risks and impacts of these substances (Park & Choi, 2008).

Antifibrinolytic Activity

This compound solutions have been shown to inhibit streptokinase-mediated fibrinolysis, suggesting potential applications in protecting grafts and wounds from early loss (Aldridge et al., 1988).

Resistance Mechanisms

Understanding the resistance mechanisms to this compound is crucial, as it can inform the development of new therapeutic strategies and counteract bacterial resistance (Huovinen et al., 1995).

Spermatozoan Metabolism

This compound impacts the metabolism of bovine spermatozoa, indicating its potential role in reproductive health and animal breeding practices (Branton & Prather, 1954).

Inhibitors and Antibacterial Activity

This compound and its derivatives have been examined for their antimicrobial properties, emphasizing the need for new molecules to counter drug resistance (Gulcin & Taslimi, 2018).